POLYDEOXYGUANYLIC-POLYDEOXYCYTIDYLIC ACID SODIUM SALT
Description
Polydeoxyguanylic-Polydeoxycytidylic Acid Sodium Salt is a high molecular weight double-stranded homopolymer. It is composed of deoxyguanylic acid and deoxycytidylic acid, forming a DNA model compound. This compound is used extensively in the study of DNA structure dynamics and interactions with drugs and small molecules .
Properties
CAS No. |
119039-74-6 |
|---|---|
Molecular Formula |
C9H10N2O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: Polydeoxyguanylic-Polydeoxycytidylic Acid Sodium Salt is synthesized by polymerizing deoxyguanylic acid and deoxycytidylic acid. The polymerization process involves the use of specific enzymes or chemical catalysts to facilitate the formation of the double-stranded homopolymer. The reaction conditions typically include a controlled temperature and pH to ensure the stability and integrity of the polymer .
Industrial Production Methods: In industrial settings, the production of this compound involves large-scale polymerization reactors. The process is optimized for high yield and purity, with stringent quality control measures to ensure consistency. The polymer is then purified and converted into its sodium salt form for various applications .
Chemical Reactions Analysis
Types of Reactions: Polydeoxyguanylic-Polydeoxycytidylic Acid Sodium Salt primarily undergoes conformational changes rather than traditional chemical reactions like oxidation or reduction. These conformational changes are influenced by the ionic strength and pH of the solution .
Common Reagents and Conditions: The compound is often studied in solutions containing sodium phosphate and sodium chloride at specific concentrations to maintain its double-stranded structure. Heating the solution to 50-55°C can help dissolve the polymer .
Major Products Formed: The major product of interest is the double-stranded homopolymer itself, which serves as a model for studying DNA interactions and dynamics .
Scientific Research Applications
Polydeoxyguanylic-Polydeoxycytidylic Acid Sodium Salt has a wide range of applications in scientific research:
Chemistry: Used as a model compound for studying DNA structure and dynamics.
Biology: Employed in electrophoretic mobility shift assays to study protein-DNA interactions.
Medicine: Investigated for its potential in drug delivery systems and as a target for DNA-binding drugs.
Industry: Utilized in the development of diagnostic tools and as a standard in various biochemical assays
Mechanism of Action
The compound exerts its effects by mimicking the structure of natural DNA. It interacts with proteins, enzymes, and small molecules in a manner similar to natural DNA, making it a valuable tool for studying DNA-related processes. The molecular targets include DNA-binding proteins and enzymes involved in DNA replication and repair .
Comparison with Similar Compounds
- Polydeoxyadenylic-Polythymidylic Acid Sodium Salt
- Polyinosinic-Polycytidylic Acid Sodium Salt
- Polydeoxyinosinic-Polydeoxycytidylic Acid Sodium Salt
Uniqueness: Polydeoxyguanylic-Polydeoxycytidylic Acid Sodium Salt is unique due to its specific composition of deoxyguanylic acid and deoxycytidylic acid, which allows it to form a stable double-stranded structure. This stability makes it particularly useful for studying DNA conformational changes and interactions under various conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
